Sodium 6-((4-amino-3-bromo-9,10-dihydro-9,10-dioxo-1-anthryl)amino)toluene-3-sulphonate
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Overview
Description
Acid Blue 78 is blue dye.
Scientific Research Applications
Role in Ullmann Condensation Reaction
Sodium 6-((4-amino-3-bromo-9,10-dihydro-9,10-dioxo-1-anthryl)amino)toluene-3-sulphonate plays a role in the Ullmann condensation reaction. A study explored the reaction of this compound with nucleophilic reagents, focusing on the role of the copper catalyst in the reaction process. The research highlighted the importance of the hydroxide ion and the amine in the reaction mechanism, with a notable influence of metal reducing agents and pH on the distribution of the products (T. D. Tuong & M. Hida, 1974).
Application in Electrocoagulation for Effluent Treatment
This compound has been investigated in the context of treating industrial effluents through electrocoagulation using solar energy. It was used to remove specific dyes from synthesized and real effluents, with research focusing on optimizing various operating parameters like current density, anode type, and temperature (Azam Pirkarami et al., 2013).
Synthesis of Related Compounds
Research has also been conducted on the synthesis of related compounds. For instance, sodium 2-acylamino-2,6-dideoxy-d-glucopyranose-6-sulphonates were synthesized, which are structurally related to Sodium 6-((4-amino-3-bromo-9,10-dihydro-9,10-dioxo-1-anthryl)amino)toluene-3-sulphonate, demonstrating its relevance in the synthesis of complex organic compounds (J. Fernández-Bolaños et al., 1988).
Photolytic Studies
Photolytic studies involving similar compounds have been conducted, where irradiation with visible light in the presence of sodium sulphite or sulphide led to the formation of sodium 1-aminoanthraquinone-2-sulphonate and other related compounds. This research provides insights into the behavior of these compounds under specific light conditions (K. Hamilton et al., 1980).
properties
CAS RN |
6424-75-5 |
---|---|
Product Name |
Sodium 6-((4-amino-3-bromo-9,10-dihydro-9,10-dioxo-1-anthryl)amino)toluene-3-sulphonate |
Molecular Formula |
C21H14BrN2NaO5S |
Molecular Weight |
509.3 g/mol |
IUPAC Name |
sodium;2-[(4-amino-3-bromo-9,10-dioxoanthracen-1-yl)amino]-5-methylbenzenesulfonate |
InChI |
InChI=1S/C21H15BrN2O5S.Na/c1-10-6-7-14(16(8-10)30(27,28)29)24-15-9-13(22)19(23)18-17(15)20(25)11-4-2-3-5-12(11)21(18)26;/h2-9,24H,23H2,1H3,(H,27,28,29);/q;+1/p-1 |
InChI Key |
QVCCZAZTGUCIHD-UHFFFAOYSA-M |
Isomeric SMILES |
CC1=CC(=C(C=C1)NC2=CC(=C(C3=C2C(=O)C4=CC=CC=C4C3=O)N)Br)S(=O)(=O)[O-].[Na+] |
SMILES |
CC1=CC(=C(C=C1)NC2=CC(=C(C3=C2C(=O)C4=CC=CC=C4C3=O)N)Br)S(=O)(=O)[O-].[Na+] |
Canonical SMILES |
CC1=CC(=C(C=C1)NC2=CC(=C(C3=C2C(=O)C4=CC=CC=C4C3=O)N)Br)S(=O)(=O)[O-].[Na+] |
Appearance |
Solid powder |
Other CAS RN |
6424-75-5 84843-15-2 |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Acid Blue 78; Telon Blue BL; |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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